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Compound of Interest

Compound Name: 2-Methylphenanthrene

Cat. No.: B047528

For immediate release: Researchers, scientists, and drug development professionals now have
a comprehensive guide for the proper and safe disposal of 2-Methylphenanthrene. This
document outlines essential safety protocols, logistical procedures, and regulatory
considerations to ensure the responsible management of this hazardous chemical waste.
Adherence to these guidelines is critical for maintaining laboratory safety and environmental
protection.

2-Methylphenanthrene, a polycyclic aromatic hydrocarbon (PAH), is classified as harmful if
swallowed, a cause of serious eye damage, and very toxic to aquatic life with long-lasting
effects.[1] Improper disposal can lead to significant environmental contamination and health
risks. This guide provides a clear, step-by-step process for handling, storing, and disposing of
2-Methylphenanthrene waste in a laboratory setting.

Immediate Safety and Handling Precautions

Before handling 2-Methylphenanthrene, it is imperative to wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat. All handling of solid 2-Methylphenanthrene should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to avoid inhalation of dust particles.

In the event of a small spill, do not dry sweep. Instead, first, remove all sources of ignition.[2]
Dampen the spilled solid material with 60-70% ethanol and carefully transfer it to a designated,
labeled hazardous waste container.[2] Use absorbent paper dampened with the same ethanol
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solution to clean the affected area, and seal the contaminated paper in a vapor-tight plastic bag
for disposal.[2][3]

Step-by-Step Disposal Procedure

The primary and recommended method for the disposal of 2-Methylphenanthrene is through a
licensed hazardous waste disposal company. Direct disposal into laboratory drains or regular
trash is strictly prohibited due to its high toxicity to aquatic life.[1]

Step 1: Waste Collection and Segregation

o Collect all waste containing 2-Methylphenanthrene, including contaminated labware, PPE,
and spill cleanup materials, in a dedicated, properly labeled hazardous waste container.

e The container must be made of a material compatible with aromatic hydrocarbons and have
a secure, tight-fitting lid.

¢ Clearly label the container with "Hazardous Waste," the full chemical name "2-
Methylphenanthrene,” and the appropriate hazard pictograms (e.g., health hazard,
environmental hazard).

» Do not mix 2-Methylphenanthrene waste with other incompatible waste streams. It can
react vigorously with strong oxidizing agents.[2][4]

Step 2: Storage in a Satellite Accumulation Area (SAA)

o Store the sealed and labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory.

e The SAA should be located at or near the point of waste generation and away from sources
of ignition or heat.

o Ensure secondary containment is in place to capture any potential leaks from the primary
container.

Step 3: Arranging for Professional Disposal
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» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the 2-
Methylphenanthrene waste.

» Provide the waste disposal company with a complete and accurate description of the waste,
including its chemical composition and any potential contaminants.

e The recommended disposal method for PAHSs like 2-Methylphenanthrene is high-
temperature incineration in a facility equipped with an afterburner and a scrubber to
neutralize harmful combustion byproducts.[5][6][7]

Quantitative Data and Physical Properties

For quick reference, the following table summarizes key quantitative data and physical
properties of 2-Methylphenanthrene.

Property Value Source
CAS Number 2531-84-2 [21[3][8][9]
Molecular Formula C15H12 [31[8]
Molecular Weight 192.26 g/mol [8]
Appearance White crystalline solid [21[4]
Melting Point 57-59 °C (135-138 °F) [2]

Boiling Point 155-160 °C at 3 mmHg [2]

Water Solubility Insoluble [21[4]

Acute toxicity, Oral (Category
4), Serious eye damage

GHS Hazard Classifications (Category 1), Hazardous to the  [1][4]
aquatic environment, long-term

(Category 1)

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Methylphenanthrene waste in a laboratory setting.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 2-Methylphenanthrene: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047528#2-methylphenanthrene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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